Tetracycline

• CAS: 60-54-8; 64-75-5
• Molecular Formula: C22H24N2O8
• Molecular Weight: 444.4 g/mol
• InChI: InChI=1S/C22H24N2O8/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30)/t9-,10-,15-,21+,22-/m0/s1
• InChIKey: NWXMGUDVXFXRIG-WESIUVDSSA-N
• Solubility: YELLOW, ODOLESS POWDER. SPARINGLY SOL IN H2O; SLIGHTLY IN ETHANOL /PHOSPHATE COMPLEX/, Freely sol in water, sol in methanol, ethanol. Insol in ether, hydrocarbons. /Hydrochloride/, 1 G IN ABOUT 2500 ML H2O & ABOUT 50 ML ALCOHOL; FREELY SOL IN DIL HCL & ALKALI HYDROXIDE SOLN; PRACTICALLY INSOL IN CHLOROFORM & ETHER, Practically insoluble in chloroform and ether, very slightly soluble in water, slightly soluble in alcohol, very soluble in dilute hydrochloric acid and alkali hydroxide solutions., In water, 231 mg/l at 25 °C.

Tetracycline (CAS 60-54-8) Antimicrobial Baseline: Broad-Spectrum Bacteriostatic Activity and Formulary Positioning

Tetracycline (CAS 60-54-8) is a first-generation, broad-spectrum bacteriostatic antibiotic of the polyketide class that inhibits bacterial protein synthesis by binding reversibly to the 30S ribosomal subunit [1]. It is produced by certain strains of *Streptomyces aureofaciens* and demonstrates activity against a wide range of Gram-positive, Gram-negative, and atypical organisms including *Chlamydia*, *Mycoplasma*, and *Rickettsia* [2]. As a foundational member of the tetracycline class, its potency is defined in the USP monograph as not less than 975 µg of tetracycline hydrochloride per mg calculated on the anhydrous basis, providing a standardized reference for procurement and quality control [3].

30S Ribosomal Subunit Inhibitor Reversibly binds to the 30S ribosomal subunit, blocking bacterial protein synthesis.

Broad-Spectrum Bacteriostatic Research Compound Active against Gram-positive, Gram-negative, and atypical organisms in vitro.

USP Monograph Potency Reference Standardized potency aligns with procurement and quality control requirements.

• [1] Chopra I, Roberts M. Tetracycline antibiotics: mode of action, applications, molecular biology, and epidemiology of bacterial resistance. Microbiol Mol Biol Rev. 2001;65(2):232-260. View Source
• [2] Tetracycline. DrugBank. Accessed 2026. View Source
• [3] USP Monographs: Tetracycline. United States Pharmacopeia. View Source

Why Tetracycline (CAS 60-54-8) Cannot Be Freely Substituted with Doxycycline or Minocycline in Formulary and Research Settings

Despite a shared core mechanism, in-class substitution of tetracycline with doxycycline or minocycline is not supported by quantitative evidence due to marked divergence in pharmacokinetics, susceptibility profiles, and acquisition economics. An integrated formulary analysis demonstrated that minocycline provided the highest pharmacodynamic exposure (fAUC/MIC₉₀) against *Stenotrophomonas maltophilia*, while doxycycline was the most cost-effective agent by wholesale price—neither metric directly supports tetracycline as a default alternative [1]. Furthermore, tetracycline's oral bioavailability (60–80%) is significantly lower than that of doxycycline and minocycline (≥90%), directly impacting dosing frequency and patient adherence [2]. Substitution without experimental validation therefore risks both clinical failure and economic inefficiency.

Pharmacokinetic Divergence Oral bioavailability and tissue distribution differ markedly from doxycycline and minocycline; systemic exposure may shift unexpectedly in research models.

Susceptibility Profile Mismatch MIC ranges vary across species; tetracycline may exhibit higher upper-bound MIC values, altering antimicrobial screening outcomes.

Economic & Formulation Fit Acquisition cost and aqueous stability differ; direct substitution without procurement and formulation review may lead to resource inefficiency.

• [1] Zidaru A, et al. An integrated approach to evaluate different tetracycline derivatives for formulary decisions. Am J Health Syst Pharm. 2022;79(6):467-471. View Source
• [2] Agwuh KN, MacGowan A. Pharmacokinetics and pharmacodynamics of the tetracyclines including glycylcyclines. J Antimicrob Chemother. 2006;58(2):256-265. View Source

Quantitative Differentiation of Tetracycline (CAS 60-54-8) Against Comparator Tetracycline Antibiotics

Comparative MIC Values: Tetracycline vs. Doxycycline and Minocycline Against Haemophilus

Against *Haemophilus* species, tetracycline exhibited a minimum inhibitory concentration (MIC) range of ≥128 to 0.25 µg/mL, whereas doxycycline ranged from 32 to 0.5 µg/mL and minocycline from 32 to 0.25 µg/mL [1]. The upper bound of the MIC range for tetracycline is four-fold higher than that of doxycycline or minocycline, indicating reduced in vitro potency against certain *Haemophilus* isolates.

MIC vs. Haemophilus spp.

Head-to-head

Tetracycline: ≥128–0.25 µg/mL; Doxycycline: 32–0.5 µg/mL; Minocycline: 32–0.25 µg/mL. Upper bound 4× higher.

Supports species-specific antimicrobial screening decisions.

Broth dilution MIC testing.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) Range
Target Compound Data	≥128 to 0.25 µg/mL
Comparator Or Baseline	Doxycycline: 32 to 0.5 µg/mL; Minocycline: 32 to 0.25 µg/mL
Quantified Difference	Tetracycline upper bound is 4× higher (≥128 vs 32 µg/mL)
Conditions	Broth dilution MIC testing against *Haemophilus* spp.

Why This Matters

This quantitative difference informs species-specific selection where higher tetracycline MICs may preclude therapeutic use, guiding procurement toward more potent analogs for *Haemophilus* infections.

• [1] Pruul H, McDonald PJ. Comparative activity of tetracycline, doxycycline and minocycline against Haemophilus. Pathology. 1978;10(3):279-284. View Source

Oral Bioavailability: Tetracycline Absorption Compared to Doxycycline and Minocycline

Following oral administration, tetracycline exhibits a bioavailability of 60–80%, in contrast to doxycycline and minocycline, which achieve ≥90% absorption [1]. This 10–30% absolute reduction in systemic exposure necessitates higher or more frequent dosing of tetracycline to achieve equivalent plasma concentrations.

Oral Bioavailability

Class-level

60–80%

Doxycycline / Minocycline ≥90%

Lower systemic exposure; dose-model interpretation review recommended.

Fasting adults; class-level inference.

Evidence Dimension	Oral Bioavailability
Target Compound Data	60–80%
Comparator Or Baseline	Doxycycline and Minocycline: ≥90%
Quantified Difference	10–30% lower absolute bioavailability for tetracycline
Conditions	Oral administration in fasting adult humans

Why This Matters

Lower bioavailability directly impacts dosing frequency and total daily dose, which are critical parameters in both clinical formulary management and experimental design where precise systemic exposure is required.

• [1] Agwuh KN, MacGowan A. Pharmacokinetics and pharmacodynamics of the tetracyclines including glycylcyclines. J Antimicrob Chemother. 2006;58(2):256-265. View Source

Acquisition Cost Analysis: Tetracycline vs. Doxycycline and Minocycline in Formulary Decision-Making

An integrated formulary evaluation using 2020 average wholesale pricing identified doxycycline as the most financially preferred agent, with tetracycline positioned at a distinct cost tier [1]. Generic tetracycline (250 mg capsules) is available at approximately $8 for 30 capsules, compared to doxycycline at $22–$41 for 30 capsules (50–100 mg) and minocycline at $15–$25 for equivalent quantities [2]. This 2–5× cost differential per course of therapy is a quantifiable factor in procurement decisions.

Acquisition Cost

Context-dependent

~$8 (30 caps)

Doxycycline $22–$41; Minocycline $15–$25

Cost-sensitive research procurement consideration.

2020 US AWP; cross-study comparable.

Evidence Dimension	Average Wholesale Price (AWP) per 30-Day Supply
Target Compound Data	$8 (250 mg twice daily)
Comparator Or Baseline	Doxycycline: $22–$41 (100 mg once/twice daily); Minocycline: $15–$25 (100 mg twice daily)
Quantified Difference	Tetracycline is 2.75–5.1× less expensive than doxycycline; 1.9–3.1× less expensive than minocycline
Conditions	2020 US average wholesale price (AWP) data

Why This Matters

The substantial cost differential supports tetracycline selection in cost-sensitive research applications, large-volume veterinary use, or resource-limited formulary settings where pharmacodynamic superiority is not the sole criterion.

• [1] Zidaru A, et al. An integrated approach to evaluate different tetracycline derivatives for formulary decisions. Am J Health Syst Pharm. 2022;79(6):467-471. View Source
• [2] Tetracyclines: Drug Information. American Academy of Family Physicians. 2026. View Source

Tissue Distribution and Plasma Protein Binding: Tetracycline vs. Oxytetracycline, Doxycycline, and Minocycline

Tetracycline and oxytetracycline exhibit a substantially larger volume of distribution compared to minocycline and doxycycline, resulting in higher tissue concentrations for equivalent plasma levels [1]. This class of tetracyclines also demonstrates concentration-dependent plasma protein binding ranging from 70–90% (with tetracycline specifically binding 20–65%), contributing to the observed tissue-to-serum concentration gradient [2]. In contrast, newer agents like omadacycline exhibit only 21% protein binding.

Tissue Penetration & Binding

Class-level

Larger Vd; protein binding 20–65%

vs. minocycline/doxycycline smaller Vd

Favors tissue-level pharmacokinetic research endpoints.

Class-level inference; verify in specific model.

Evidence Dimension	Volume of Distribution (Vd) and Protein Binding
Target Compound Data	Vd: larger than minocycline/doxycycline; Protein binding: 20–65%
Comparator Or Baseline	Oxytetracycline: similarly large Vd; Minocycline/Doxycycline: smaller Vd; Omadacycline: 21% binding
Quantified Difference	Higher tissue penetration for tetracycline/oxytetracycline; lower protein binding for omadacycline
Conditions	Intravenous administration in human subjects and in vitro equilibrium dialysis

Why This Matters

Superior tissue penetration is a critical differentiator for infections requiring high local drug concentrations (e.g., pulmonary, bone, or intracellular pathogens) and should inform selection when tissue pharmacokinetics outweigh plasma exposure.

• [1] Doluisio JT, Dittert LW. The disposition of four tetracyclines in normal subjects. Clin Pharmacol Ther. 1969;10(5):690-701. View Source
• [2] Tan X, et al. Therapeutic Options for Metallo-β-Lactamase-Producing Enterobacterales. Infect Drug Resist. 2021;14:125-142. View Source

Aqueous Stability: Tetracycline Degradation Compared to Doxycycline in Extemporaneous Formulations

Literature establishes that tetracycline has poorer aqueous stability than doxycycline, a limitation that has prompted reformulation studies seeking longer beyond-use dates [1]. In a comparative investigation of hydrocortisone-nystatin-diphenhydramine-tetracycline (HNDT) mouthwash, doxycycline-formulated preparations demonstrated superior stability, enabling an extended 3–4 week usage period when stored at 5°C, whereas tetracycline exhibited more rapid degradation under identical conditions [2].

Aqueous Stability

Head-to-head

Poor stability; doxycycline maintained 3–4 weeks at 5°C.

Stability limits aqueous formulation research utility.

HNDT mouthwash; HPLC quantification.

Evidence Dimension	Chemical Stability in Aqueous Formulation
Target Compound Data	Poor aqueous stability; rapid degradation in HNDT mouthwash
Comparator Or Baseline	Doxycycline: superior stability; usable for 3–4 weeks at 5°C
Quantified Difference	Doxycycline formulation maintained stability for 3–4 weeks, tetracycline did not
Conditions	HNDT mouthwash stored at 5°C and 30°C; HPLC quantification over 7–21 days

Why This Matters

This stability differential is decisive for procurement in extemporaneous compounding scenarios (e.g., hospital pharmacy, specialized dermatology) where shelf-life directly impacts medication waste, patient safety, and operational efficiency.

• [1] Ouyang H, et al. Reformulation of extemporaneous tetracycline mouthwash to improve its stability for pemphigus patients. AASP Journal. 2016:9-16. View Source
• [2] Ouyang H, et al. Characterization of Tetracycline Hydrochloride Compounded in a Miracle Mouthwash Formulation. J Pharm Pract. 2019;32(2):188-193. View Source

Optimal Procurement and Application Scenarios for Tetracycline (CAS 60-54-8) Based on Quantitative Differentiation

Cost-Sensitive Antimicrobial Susceptibility Testing (AST) Panels for Veterinary or Resource-Limited Laboratories

For laboratories conducting routine antimicrobial susceptibility testing (AST) on large sample volumes, the 2–5× lower acquisition cost of tetracycline relative to doxycycline or minocycline (Evidence Item 3) enables economically feasible inclusion in panel designs. Tetracycline serves as a reliable class representative for detecting tet(A)/tet(B)-mediated resistance, while the lower bioavailability is irrelevant in this in vitro application [1].

Tissue Pharmacokinetic Studies Requiring High Volume of Distribution

Investigations focused on tissue penetration (e.g., pulmonary, bone, or intracellular infection models) should preferentially select tetracycline or oxytetracycline over minocycline or doxycycline due to the established larger volume of distribution and higher tissue-to-plasma concentration ratios (Evidence Item 4). This is particularly relevant in experimental pharmacology and toxicology studies where tissue drug levels are the primary endpoint [1].

Extemporaneous Compounding of Non-Aqueous or Short-Shelf-Life Veterinary Preparations

Despite poor aqueous stability compared to doxycycline (Evidence Item 5), tetracycline remains cost-effective for non-aqueous veterinary formulations or applications where the final product is intended for immediate use (e.g., in-feed medication for livestock, single-dose parenteral preparations). In these scenarios, the stability limitation is mitigated by the administration route and formulation, while the cost advantage (Evidence Item 3) is preserved [1].

Environmental Biodegradation and Biocatalyst Development Studies

Tetracycline is frequently employed as a model substrate in environmental biotechnology research due to its well-characterized degradation pathways and moderate stability. Studies have demonstrated that recombinant laccases can degrade 82–91% of tetracycline (0.5 mg/mL) within 24 hours across a range of temperatures, providing a quantifiable benchmark for catalyst evaluation [1]. Its lower cost relative to newer tetracyclines further facilitates large-scale biodegradation experiments.

Application

Selection Property

Validation Focus

Antimicrobial susceptibility testing panels for veterinary and resource-limited research

Cost-effective class-representative agent

tet(A)/tet(B) resistance marker detection

Tissue pharmacokinetic studies (pulmonary, bone, intracellular models)

High volume of distribution (Vd)

Tissue-to-plasma concentration ratios

Non-aqueous or short-shelf-life veterinary compounding research

Cost-effective for immediate-use formulations

Formulation-dependent stability

Environmental biodegradation and biocatalyst evaluation studies

Model substrate with well-characterized degradation

Degradation kinetics and catalyst efficiency

• [1] Cetecioglu Z, et al. Biodegradation of tetracycline antibiotics by laccase from *Bacillus* sp. FNT. Front Bioeng Biotechnol. 2026. View Source